Drospirenone Intermediates
Drospirenone Intermediates
Brand Name:
Vulcanchem
CAS No.:
82543-09-7
VCID:
VC20800925
InChI:
InChI=1S/C25H36O4/c1-23(2,3)22(28)29-14-6-8-24(4)13(10-14)11-18(26)19-17(24)7-9-25(5)20(19)15-12-16(15)21(25)27/h11,14-20,26H,6-10,12H2,1-5H3/t14-,15+,16-,17-,18-,19-,20-,24-,25-/m0/s1
SMILES:
CC12CCC(CC1=CC(C3C2CCC4(C3C5CC5C4=O)C)O)OC(=O)C(C)(C)C
Molecular Formula:
C25H36O4
Molecular Weight:
400.5 g/mol
Drospirenone Intermediates
CAS No.: 82543-09-7
Cat. No.: VC20800925
Molecular Formula: C25H36O4
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 82543-09-7 |
|---|---|
| Molecular Formula | C25H36O4 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | [(1R,2S,3S,5S,7S,10S,11R,14S,18R)-18-hydroxy-7,11-dimethyl-6-oxo-14-pentacyclo[8.8.0.02,7.03,5.011,16]octadec-16-enyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C25H36O4/c1-23(2,3)22(28)29-14-6-8-24(4)13(10-14)11-18(26)19-17(24)7-9-25(5)20(19)15-12-16(15)21(25)27/h11,14-20,26H,6-10,12H2,1-5H3/t14-,15+,16-,17-,18-,19-,20-,24-,25-/m0/s1 |
| Standard InChI Key | MLROWSBVFNKEEF-AWBCXTIISA-N |
| SMILES | CC12CCC(CC1=CC(C3C2CCC4(C3C5CC5C4=O)C)O)OC(=O)C(C)(C)C |
| Canonical SMILES | CC12CCC(CC1=CC(C3C2CCC4(C3C5CC5C4=O)C)O)OC(=O)C(C)(C)C |
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